Cas no 1705750-44-2 (N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1705750-44-2
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• CID: 6491046
• PubChem ID: 90580413
• Update Time: 2025-06-18

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F6412-6574
• AKOS024872899
• N-[4-(2-carbamoylphenoxy)but-2-ynyl]-1-methyl-6-oxopyridazine-3-carboxamide
• N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1705750-44-2
• N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C17H16N4O4/c1-21-15(22)9-8-13(20-21)17(24)19-10-4-5-11-25-14-7-3-2-6-12(14)16(18)23/h2-3,6-9H,10-11H2,1H3,(H2,18,23)(H,19,24)
• InChI Key： WIPHIFRGLMISNP-UHFFFAOYSA-N
• SMILES： O(CC#CCNC(C1C=CC(N(C)N=1)=O)=O)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 340.11715500g/mol
• Monoisotopic Mass: 340.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1705750-44-2)

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1705750-44-2, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The intricate molecular architecture of this compound, characterized by a combination of heterocyclic rings and functional groups, makes it a subject of interest for scientists exploring novel therapeutic agents.

The chemical structure of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide features a pyridazine core, which is a key pharmacophore in many bioactive molecules. The presence of a butynyl group and a carbamoyl-substituted phenoxy moiety adds complexity to the molecule, potentially influencing its interactions with biological targets. This structural diversity suggests that the compound may exhibit multiple modes of action, making it a valuable candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Pyridazine derivatives have shown promise in this regard, with several members of this class having been investigated for their potential therapeutic effects. The compound N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide represents an advanced scaffold that could be optimized for specific biological activities. Its unique combination of functional groups provides a rich platform for structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical metabolic and signaling pathways. The pyridazine ring is known to be a versatile scaffold that can be incorporated into molecules designed to interact with various biological targets. Additionally, the presence of a butynyl group and a carbamoyl-substituted phenoxy moiety suggests that this compound may have the ability to modulate enzyme activity or receptor binding affinity. These features make it an attractive candidate for further exploration in the context of drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In the case of N-4-(2-carbamoylphenoxy)but-2-yn-1-yll-methyl-l-methyl-l , 6-dihydropyridazine -3-carboxamide (CAS No. 1705750 -44 -2), computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. These predictions are based on the structural features of the compound and its predicted interactions with known biological targets.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. The complexity of the synthetic route underscores the challenges faced by chemists in developing novel bioactive molecules. However, the successful synthesis of N -4-( 2 -carbamoylphenoxy ) but - 2 - yn - l - yll methyl - l , 6 - dihydropyridazine -3-carboxamide demonstrates the capabilities of modern synthetic methods and highlights the potential for further innovation in this area.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N -4-( 2 -carbamoylphenoxy ) but - 2 - yn-l-yll methyl-l , 6-dihydropyridazine -3-carboxamide (CAS No . 1705750 .44 . 2 ) are likely to play an increasingly important role in drug discovery efforts . The unique structural features and predicted biological activities make this compound a promising candidate for further investigation . Future studies will focus on optimizing its chemical structure to enhance its pharmacological properties and evaluating its potential as a lead compound for new therapeutic agents.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials . Compounds like N -4-( 2 -carbamoylphenoxy ) but - 2 - yn-l-yll methyl-l , 6-dihydropyridazine -3-carboxamide (CAS No . 1705750 .44 . 2 ) are typically subjected to rigorous testing to assess their safety and efficacy before they can be considered for human use . These studies involve both in vitro and in vivo experiments to evaluate various parameters such as potency , selectivity , pharmacokinetics , and toxicity . The results of these studies provide valuable insights into the potential therapeutic applications of the compound and guide subsequent development efforts.

In conclusion , N -4-( 2 carbamoylphenoxy ) but -- yn -- l -- yll methyl-l , 6-dihydropyridazine --3--carboxamide (CAS No . l70s750 --44--s) is an intriguing organic compound with significant potential in pharmaceutical research . Its unique structural features , predicted biological activities , and successful synthesis make it a valuable candidate for further investigation . As research progresses , this compound is likely to contribute to the development of new therapeutic agents that address unmet medical needs . The continued exploration of such molecules will undoubtedly lead to advancements in drug discovery and improve patient outcomes worldwide.